Cas no 5304-67-6 ((5Z)-5-{[(2-methoxyphenyl)amino]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

• Product Name: (5Z)-5-{[(2-methoxyphenyl)amino]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• CAS No: 5304-67-6
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 1584747
• PubChem ID: 4638440
• Update Time: 2025-04-21

(5Z)-5-{[(2-methoxyphenyl)amino]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-{[(2-methoxyphenyl)amino]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• (5Z)-5-[(2-methoxyanilino)methylidene]-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• DTXSID90416292
• 6-Hydroxy-5-[(2-methoxyphenyl)iminomethyl]-1-phenyl-2-sulfanylidenepyrimidin-4-one
• 5304-67-6
• 5-{[(2-methoxyphenyl)amino]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
• AC1NSCC6
• SR-01000203680-1
• SR-01000203680

• Inchi： 1S/C18H15N3O3S/c1-24-15-10-6-5-9-14(15)19-11-13-16(22)20-18(25)21(17(13)23)12-7-3-2-4-8-12/h2-11,23H,1H3,(H,20,22,25)/b19-11+
• InChI Key： ZGKVSMBBPQJVRU-YBFXNURJSA-N
• SMILES： S=C1NC(C(/C=N/C2C=CC=CC=2OC)=C(N1C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 353.08355
• Monoisotopic Mass: 353.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.41
• Refractive Index: 1.707
• PSA: 70.67